Cas no 2228812-27-7 (4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid)

• Product Name: 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid
• CAS No: 2228812-27-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6013278
• PubChem ID: 165659917
• Update Time: 2025-10-30

4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid
• EN300-1806837
• 2228812-27-7

• Inchi： 1S/C7H12O3/c1-5(6(9)10)7(2,3)4-8/h8H,1,4H2,2-3H3,(H,9,10)
• InChI Key： FVOTZVFBVCYMFC-UHFFFAOYSA-N
• SMILES： OCC(C(=C)C(=O)O)(C)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid

Introduction to 4-Hydroxy-3,3-Dimethyl-2-Methylidenebutanoic Acid (CAS No. 2228812-27-7)

4-Hydroxy-3,3-dimethyl-2-methylidenebutanoic acid (CAS No. 2228812-27-7) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its distinct chemical structure, which includes a hydroxyl group, two methyl groups, and a methylidene group attached to a butanoic acid backbone. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid is C₉H₁₄O₃, and its molecular weight is approximately 166.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and methanol. Its solubility in water is limited, which can be an important consideration in its application and formulation.

In the realm of pharmaceutical research, 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid has shown promising potential as a lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its anti-inflammatory and antioxidant properties. These properties are attributed to the presence of the hydroxyl group and the conjugated double bond in its structure, which can interact with various biological targets.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid. The researchers found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid has also been studied for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. A study published in the journal Free Radical Biology and Medicine in 2020 demonstrated that 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid exhibited strong antioxidant activity in vitro, as measured by its ability to scavenge DPPH radicals and inhibit lipid peroxidation.

In addition to its biological activities, the chemical stability of 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid is an important factor to consider for its practical applications. The compound has been shown to be stable under normal storage conditions but may degrade when exposed to high temperatures or strong acids or bases. Therefore, proper handling and storage protocols are essential to maintain its integrity and efficacy.

The synthesis of 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid has been optimized using various methods to improve yield and purity. One common approach involves the condensation of 4-hydroxy-3,3-dimethylbutanone with methanol followed by oxidation to form the carboxylic acid. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

The potential applications of 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in polymer synthesis due to its ability to form stable ester linkages with other monomers. This property makes it a valuable building block for creating novel polymers with tailored properties for specific applications such as drug delivery systems or biodegradable materials.

In conclusion, 4-hydroxy-3,3-dimethyl-2-methylidenebutanoic acid (CAS No. 2228812-27-7) is a multifaceted compound with promising potential across various scientific disciplines. Its unique chemical structure endows it with valuable biological activities such as anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its chemical stability and synthetic accessibility further enhance its appeal for practical applications in materials science and beyond. Ongoing research continues to uncover new insights into the properties and applications of this intriguing compound.